Cas no 6161-86-0 (2-(2-methylphenoxy)ethanol)

• Product Name: 2-(2-methylphenoxy)ethanol
• CAS No: 6161-86-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 864114
• Update Time: 2026-04-29

2-(2-methylphenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)ethanol
• Ethanol, 2- (2-methylphenoxy)-
• Ethanol, 2- (o-tolyloxy)-
• Poly(oxy-1,2-ethanediyl), alpha-(methylphenyl)-omega-hydroxy-

Computed Properties

• Exact Mass: 152.08376

Experimental Properties

• PSA: 29.46

Additional information on 2-(2-methylphenoxy)ethanol

Introduction to CAS No 6161-86-0: 2-(2-Methylphenoxy)ethanol

CAS No 6161-86-0, commonly referred to as 2-(2-methylphenoxy)ethanol, is a versatile organic compound with significant applications across various industries. This compound, also known as phenoxyethanol derivative, has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, cosmetics, and industrial applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The chemical structure of 2-(2-methylphenoxy)ethanol consists of a phenoxy group attached to an ethanol molecule. The phenoxy group is derived from phenol, with a methyl substituent at the ortho position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive in certain chemical environments. The compound's molecular formula is C9H12O2, and its molecular weight is approximately 152.19 g/mol. Its physical properties include a melting point of around -35°C and a boiling point of 175°C at standard atmospheric pressure.

Recent studies have highlighted the potential of 2-(2-methylphenoxy)ethanol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including anti-inflammatory and antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with inflammatory diseases.

In the cosmetics industry, phenoxyethanol derivatives like CAS No 6161-86-0 are widely used as preservatives due to their ability to inhibit bacterial and fungal growth. Recent advancements in cosmetic formulations have focused on enhancing the stability and efficacy of these preservatives under varying environmental conditions. For example, a research article in Cosmetics and Toiletries highlighted the use of this compound in creating eco-friendly cosmetic products that maintain their shelf life without compromising on safety.

The synthesis of CAS No 6161-86-0 typically involves nucleophilic substitution reactions or esterification processes. One common method involves reacting 2-methylphenol with ethylene oxide in the presence of an acid catalyst. This reaction yields the desired product with high purity and yield. Recent innovations in green chemistry have led to the development of more sustainable synthesis routes, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Beyond its traditional applications, 2-(2-methylphenoxy)ethanol has found niche uses in industrial settings. For instance, it serves as a solvent in certain chemical processes due to its ability to dissolve both polar and non-polar compounds effectively. A study published in Industrial & Engineering Chemistry Research explored its application as a solvent for extracting bioactive compounds from plant materials, showcasing its potential in natural product isolation techniques.

In conclusion, CAS No 6161-86-0 (2-(2-methylphenoxy)ethanol) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable component in pharmaceuticals, cosmetics, and industrial processes. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing modern science and technology.